Cas no 2227837-05-8 ((1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol
• CAS No: 2227837-05-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6023853
• PubChem ID: 96774275
• Update Time: 2025-10-25

(1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol
• 2227837-05-8
• EN300-1739114

• Inchi： 1S/C12H19NO2/c1-8-6-10(11(14)4-5-13)7-9(2)12(8)15-3/h6-7,11,14H,4-5,13H2,1-3H3/t11-/m0/s1
• InChI Key： HIYSQQLWSHTBRS-NSHDSACASA-N
• SMILES： O[C@@H](CCN)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol

Chemical Profile of (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol (CAS No. 2227837-05-8)

(1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by the CAS number 2227837-05-8, represents a sophisticated blend of aromatic and aliphatic moieties, making it a promising candidate for various biochemical applications.

The molecular structure of this compound features a chiral center at the (1S) position, which is a critical factor in determining its pharmacological properties. The presence of an amino group and a hydroxyl group on the propan-1-ol backbone further enhances its potential as a building block for more complex molecules. Specifically, the aromatic ring is substituted with methoxy and dimethyl groups at the 4th and 3,5 positions, respectively, which imparts specific electronic and steric properties to the molecule.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage chiral centers to achieve higher selectivity and efficacy. The enantiomerically pure form of (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol has been explored in several preclinical studies for its potential role in modulating biological pathways associated with neurological disorders. The methoxy-substituted aromatic ring is particularly noteworthy, as it has been shown to enhance binding affinity to certain receptors while minimizing off-target effects.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of an amino group and a hydroxyl group provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For instance, the amino group can be acylated or alkylated to introduce additional pharmacophores, while the hydroxyl group can be esterified or etherified to enhance solubility or stability. These modifications have opened up new avenues for drug discovery and development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol. Molecular modeling studies have revealed that the compound adopts specific conformations that are optimal for binding to biological targets. These insights have guided the design of more potent and selective analogs, which are being evaluated in ongoing preclinical trials.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound for their potential applications in treating neurological conditions such as Alzheimer's disease and Parkinson's disease. The chiral center and aromatic substituents are believed to interact with neurotransmitter receptors in a way that could modulate cognitive function. Preliminary studies have shown promising results in animal models, suggesting that further investigation is warranted.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. The unique structural features of (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol allow it to interact with inflammatory pathways in a manner that could reduce inflammation without causing significant side effects. This has been particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic routes have been optimized to minimize waste and energy consumption while maintaining high yields. These environmentally conscious approaches are increasingly important as the pharmaceutical industry moves towards more sustainable practices.

In conclusion, (1S)-3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-ol (CAS No. 2227837-05-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and chiral center makes it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.